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Compound of Interest

Compound Name: Gsk583

Cat. No.: B15603638

Essential Safety and Handling Guide for GSK583

Disclaimer: This document provides essential safety and logistical information for the handling
of GSK583, a potent and selective RIP2 kinase inhibitor.[1][2][3] A specific Safety Data Sheet
(SDS) for GSK583 is not publicly available. The following guidelines are based on general
safety protocols for potent, research-grade kinase inhibitors and should be used to supplement,
not replace, a thorough risk assessment and adherence to all institutional and regulatory safety
protocols.

GSK583 is a potent, biologically active small molecule that should be treated as potentially
hazardous.[4] Researchers, scientists, and drug development professionals must handle this
compound with a high degree of caution to minimize exposure and ensure a safe laboratory
environment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling GSK583. The required level of
protection depends on the specific laboratory activity being performed.
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Laboratory Activity

Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-
rated respirator. Gloves: Two pairs of nitrile
gloves (double-gloving). Eye Protection:
Chemical splash goggles. Lab Coat: Dedicated,
disposable, or non-absorbent lab coat.
Ventilation: Certified chemical fume hood or

powder containment hood.[4]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves. Eye
Protection: Chemical splash goggles or a face
shield. Lab Coat: Standard laboratory coat.

Ventilation: Chemical fume hood.[4]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety
glasses with side shields. Lab Coat: Standard
laboratory coat. Containment: Class Il biological

safety cabinet.[4]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber
gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: Handling and Experimental Use

A clear and concise operational plan is essential for the safe management of GSK583 within

the laboratory.

Designated Area: All work with GSK583 should be conducted in a designated and clearly

marked area.[4]

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood to avoid the inhalation of dust or aerosols.[4][5]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If dedicated

equipment is not feasible, thoroughly decontaminate all non-disposable items after use.[4]
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Hand Washing: Thoroughly wash hands with soap and water after handling the compound,
even if gloves were worn.[4]

Storage: GSK583 is typically stored at -20°C.[5] For stock solutions, storage at -80°C is
recommended for up to one year, and at -20°C for up to six months.[2][6]

Experimental Protocols

Stock Solution Preparation:

Equilibrate the vial of solid GSK583 to room temperature before opening.

» Weigh the desired amount of the solid compound carefully inside a chemical fume hood to
avoid generating dust.[5]

o Slowly add the desired solvent (e.g., DMSO) to the vial.[5] GSK583 is soluble in DMF at 30
mg/ml and in a 1:9 solution of DMF:PBS (pH 7.2) at 0.1 mg/ml.[1] It is also soluble in DMSO
at 79 mg/mL.[3]

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.[5]

Disposal Plan: Managing Contaminated Waste

Proper disposal of GSK583 and all contaminated materials is crucial to prevent environmental
contamination and accidental exposure. All waste must be treated as hazardous chemical
waste.[5][7]
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Waste Type

Disposal Procedure

Solid Waste

Collect all disposable items that have come into
contact with GSK583 (e.g., pipette tips, tubes,
gloves) in a dedicated, sealed, and clearly

labeled hazardous waste container.[4][5]

Liquid Waste

Collect unused solutions and contaminated
media in a labeled, leak-proof hazardous waste

container. Do not pour down the drain.[4][5]

Contaminated Sharps

Dispose of in a puncture-resistant sharps

container labeled for hazardous chemical waste.

[7]

Decontamination: All non-disposable equipment should be decontaminated according to

institutional guidelines for handling potent chemical compounds.

Signaling Pathway and Experimental Workflow

Diagrams
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Personal Protective Equipment for GSK583
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Caption: Hierarchy of recommended Personal Protective Equipment (PPE) for handling
GSK583.
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GSK583 Handling and Disposal Workflow
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Caption: Step-by-step workflow for the safe handling and disposal of GSK583.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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